Organometallic sesquialkoxides of aluminium, gallium and indium
Chemical Society Reviews Pub Date: 2002-11-20 DOI: 10.1039/B205568F
Abstract
Organometallic sesquihalides of aluminium are important intermediates in technical processes. However, those compounds and their homologues with gallium or indium centers have not been structurally characterized so far. On the other hand organometallic sesquialkoxides have been isolated. The major synthetic routes and the structures of the corresponding products will be discussed. Furthermore, cage-contructiveness reactions having sesquialkoxides as educts will be shown. Discussion will focus primarily on the syntheses, the spectroscopic findings and a structural comparison. Especially the structural motifs deserve attention because of the structural connection to the well-known earth metal alkoxides.
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Journal Nameļ¼Chemical Society Reviews
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